Cas no 1707710-35-7 (3-Bromo-2-chloro-4-fluoro-5-nitrotoluene)
3-Bromo-2-chloro-4-fluoro-5-nitrotoluene Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-chloro-4-fluoro-1-methyl-5-nitrobenzene
- 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene
-
- MDL: MFCD26958715
- Inchi: 1S/C7H4BrClFNO2/c1-3-2-4(11(12)13)7(10)5(8)6(3)9/h2H,1H3
- InChI Key: ZLFIDYZRFMJPJT-UHFFFAOYSA-N
- SMILES: C1(C)=CC([N+]([O-])=O)=C(F)C(Br)=C1Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
3-Bromo-2-chloro-4-fluoro-5-nitrotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 095113-5g |
3-Bromo-2-chloro-4-fluoro-5-nitrotoluene |
1707710-35-7 | 5g |
$2016.00 | 2023-09-17 |
3-Bromo-2-chloro-4-fluoro-5-nitrotoluene Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene
Professional Introduction to 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene (CAS No. 1707710-35-7)
3-Bromo-2-chloro-4-fluoro-5-nitrotoluene, with the chemical identifier CAS No. 1707710-35-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a complex arrangement of halogen and nitro substituents, making it a valuable intermediate in the development of various chemical applications. The unique structural properties of 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene contribute to its versatility in synthetic pathways, particularly in the creation of more sophisticated molecular architectures.
The compound's molecular structure comprises a toluene core substituted with bromine, chlorine, fluorine, and nitro groups. These functional groups not only enhance its reactivity but also open up numerous possibilities for further chemical modifications. In recent years, researchers have been exploring the potential of such halogenated nitroaromatics in drug discovery and material science. The presence of multiple reactive sites allows for selective functionalization, enabling the synthesis of derivatives with tailored properties.
One of the most compelling aspects of 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene is its role as a building block in medicinal chemistry. The nitro group, in particular, is known for its ability to participate in various transformations, including reduction to amino groups or conversion to other functional moieties. This flexibility makes it an attractive candidate for constructing pharmacophores—key structural elements responsible for a drug's biological activity. Recent studies have highlighted its utility in the synthesis of novel antiviral and anticancer agents, where precise molecular modifications can significantly enhance therapeutic efficacy.
The halogen atoms in 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene further contribute to its synthetic value. Bromine and chlorine are particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to modern drug development. These reactions allow for the introduction of aryl groups at specific positions, expanding the molecular diversity accessible from this starting material. Fluorine, on the other hand, is increasingly recognized for its impact on drug metabolism and bioavailability, making its incorporation into drug candidates a strategic choice.
In material science, 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene has shown promise in the development of advanced polymers and liquid crystals. The electron-withdrawing nature of the nitro group and the presence of halogen substituents can influence the electronic properties of materials derived from this compound. Such materials are being investigated for applications in organic electronics, where precise control over molecular arrangement is crucial for optimizing performance.
The synthesis of 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis have streamlined the preparation of complex halogenated aromatics like this one. These advancements not only make research more feasible but also accelerate the translation of laboratory discoveries into practical applications.
Ongoing research continues to uncover new applications for 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene. For instance, its potential as a precursor for agrochemicals has been explored, with derivatives showing promise as herbicides or fungicides. The ability to modify its structure allows chemists to fine-tune properties such as solubility, stability, and environmental persistence—critical factors in agricultural use. Additionally, its role in catalysis has not been overlooked; some studies suggest that certain derivatives could serve as ligands or catalysts in industrial processes.
The future prospects for 3-Bromo-2-chloro-4-fluoro-5-nitrotoluene are vast and multifaceted. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Whether it's through innovative drug design or cutting-edge materials science, one thing remains certain: CAS No. 1707710-35-7 will continue to play a pivotal role in scientific advancement.
1707710-35-7 (3-Bromo-2-chloro-4-fluoro-5-nitrotoluene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)